Cas no 915923-74-9 (4-(2-ethylpiperidin-1-yl)-4-oxobutan-2-one)

• Product Name: 4-(2-ethylpiperidin-1-yl)-4-oxobutan-2-one
• CAS No: 915923-74-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD00457322
• CID: 1074981
• PubChem ID: 25219456
• Update Time: 2025-08-04

4-(2-ethylpiperidin-1-yl)-4-oxobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethylpiperidin-1-yl)butane-1,3-dione
• 4-(2-ethyl-1-piperidinyl)-4-oxo-2-butanone(SALTDATA: FREE)
• 4-(2-Ethylpiperidin-1-yl)-4-oxobutan-2-one
• CHEMBRDG-BB 5222266
• MFCD00457322
• 4-(2-ethyl-1-piperidinyl)-4-oxo-2-butanone
• AKOS005171524
• CS-0325872
• DTXSID50649241
• SB41188
• FT-0679088
• LS-01976
• 915923-74-9
• ALBB-005242
• STK503306
• 4-(2-ethylpiperidin-1-yl)-4-oxobutan-2-one

• MDL： MFCD00457322
• Inchi： 1S/C11H19NO2/c1-3-10-6-4-5-7-12(10)11(14)8-9(2)13/h10H,3-8H2,1-2H3
• InChI Key： HIRLALHAPSIRQO-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)N1CCCCC1CC

Computed Properties

• Exact Mass: 197.14200
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 328.3°C at 760 mmHg
• Flash Point: 139.4°C
• Refractive Index: 1.466
• PSA: 37.38000
• LogP: 1.69450

4-(2-ethylpiperidin-1-yl)-4-oxobutan-2-one Security Information

• HazardClass：IRRITANT

Additional information on 4-(2-ethylpiperidin-1-yl)-4-oxobutan-2-one

4-(2-Ethylpiperidin-1-yl)-4-oxobutan-2-one: A Comprehensive Overview

4-(2-Ethylpiperidin-1-yl)-4-oxobutan-2-one, also known by its CAS registry number CAS No. 915923-74-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclic ketones and has a unique structure that combines a piperidine ring with a ketone group, making it a versatile molecule for various applications.

The molecular structure of 4-(2-Ethylpiperidin-1-yl)-4-oxobutan-2-one consists of a six-membered piperidine ring substituted with an ethyl group at the 2-position and a ketone group at the 4-position. This arrangement imparts the molecule with both hydrophobic and hydrophilic properties, which are advantageous in drug design and chemical synthesis. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of peptide mimetics and enzyme inhibitors.

In terms of synthesis, CAS No. 915923-74-9 can be prepared through various routes, including nucleophilic substitution and condensation reactions. One notable method involves the reaction of 2-ethylpiperidine with an appropriate carbonyl compound under basic conditions, followed by cyclization to form the ketone group. This approach has been optimized in recent research to improve yield and purity, making it more accessible for large-scale production.

The pharmacological properties of 4-(2-Ethylpiperidin-1-yl)-4-oxobutan-2-one have been extensively studied in recent years. Preclinical studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent in conditions such as diabetes and obesity. Additionally, its structural similarity to certain neurotransmitters has led to investigations into its role in central nervous system disorders, though further research is needed to confirm its efficacy and safety.

From an industrial perspective, CAS No. 915923-74-9 is valued for its stability under various reaction conditions and its compatibility with a wide range of reagents. This makes it an ideal intermediate in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly reaction pathways, reducing waste and improving sustainability.

In conclusion, 4-(2-Ethylpiperidin-1-yil)-4-Oxobutan--one, or CAS No. 915923--74--9, stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and industrial chemistry. Its unique structure and versatile properties continue to drive innovative research, positioning it as a key player in the development of novel chemical entities.